N1-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)-N2-(1-phenylethyl)oxalamide

• IUPAC Name: N-[2-(2,3-dihydroindol-1-yl)-2-(furan-2-yl)ethyl]-N'-(1-phenylethyl)oxamide
• InChI: InChI=1S/C24H25N3O3/c1-17(18-8-3-2-4-9-18)26-24(29)23(28)25-16-21(22-12-7-15-30-22)27-14-13-19-10-5-6-11-20(19)27/h2-12,15,17,21H,13-14,16H2,1H3,(H,25,28)(H,26,29)
• InChI Key: ZCNNGPTVQXQDSA-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C(=O)NCC(C2=CC=CO2)N3CCC4=CC=CC=C43
• Molecular Formula: C24H25N3O3
• Molecular Weight: 403.5 g/mol

Description

N1-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)-N2-(1-phenylethyl)oxalamide, also known as FIIN-1, is a small molecule inhibitor of the fibroblast growth factor receptor (FGFR) tyrosine kinase. It has been shown to have potential therapeutic applications in various types of cancer, including lung cancer, breast cancer, and gastric cancer.

Scientific Research Applications

Molecular Structure and Docking Studies

N1-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)-N2-(1-phenylethyl)oxalamide has been the subject of research for its potential in anti-mycobacterial, anti-microbial, and anti-cancer activities. Studies involving crystal structure determination and molecular docking have shown significant activity against proteins related to mycobacterium tuberculosis, bacterial proteins, and moderate activity against cancer proteins (Nishtala & Basavoju, 2018).

Novel Synthetic Approaches

Research has been conducted on novel synthetic approaches for the production of oxalamides, including N1-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)-N2-(1-phenylethyl)oxalamide. These methodologies have been useful in the synthesis of various derivatives of oxalamides and have shown high yields, indicating potential for efficient large-scale synthesis (Mamedov et al., 2016).

Antibacterial, Antifungal, and Anti-tubercular Agents

Compounds related to N1-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)-N2-(1-phenylethyl)oxalamide have been synthesized and evaluated for their antibacterial, antifungal, and anti-tubercular properties. These studies contribute to the understanding of the compound's potential use in treating various infections (Akhaja & Raval, 2012).

Corrosion Inhibition

Research into the use of related compounds for corrosion inhibition has been conducted. These studies focus on the synthesis of compounds from biomass platform molecules and their application in preventing corrosion in metals, demonstrating potential industrial applications (Chen et al., 2021).

Anticancer Activity

Furan-2-yl and indolin-1-yl derivatives have been studied for their potential anticancer activities. These compounds, closely related to N1-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)-N2-(1-phenylethyl)oxalamide, have shown promising results in inhibiting tumor growth, suggesting the potential for further development into anticancer agents (Diana et al., 2019).

Photophysical Properties for Sensing Applications

Studies have been conducted on the photophysical properties of furan derivatives, which could be relevant to the compound . These properties may be utilized in the development of sensors, particularly for metal ions, indicating potential applications in environmental and chemical sensing (Kumar et al., 2015).